Cas no 70362-49-1 (3,3',4,5-TETRACHLOROBIPHENYL)

• Product Name: 3,3',4,5-TETRACHLOROBIPHENYL
• CAS No: 70362-49-1
• MF: C₁₂H₆Cl₄
• MW: 291.988039493561
• CID: 889609
• PubChem ID: 63101
• Update Time: 2025-10-30

3,3',4,5-TETRACHLOROBIPHENYL Chemical and Physical Properties

Names and Identifiers

• 3,3',4,5-TETRACHLOROBIPHENYL
• PCB NO 78
• BZNO 78
• 1,2,3-trichloro-5-(3-chlorophenyl)benzene
• 3,3',4,5-Tetrachlorobiphenyl Solution
• 3,3',4,5-TETRACB 100 UG
• 3,3,4,5-Tetrachlorobiphenyl100 μg
• ML IN ISOOCTANE
• 3,3',4,5-Tetrachloro-1,1'-biphenyl
• PCB No. 78
• M3Y0MO1SUK
• 1,1'-Biphenyl, 3,3',4,5-tetrachloro-
• PCB No. 78 10 microg/mL in Isooctane
• DTXSID1074208
• SCHEMBL4449773
• PCB 78
• 70362-49-1
• 1,1'-Biphenyl, 3,3',4,5-tetrachloro-; 3,3',4,5-Tetrachloro-1,1'-biphenyl; 3,3',4,5-Tetrachlorobiphenyl; PCB 78; 3,3',4,5-TetraCB
• Q27283453
• SXFLURRQRFKBNN-UHFFFAOYSA-N
• DTXCID2046674
• VCA36249
• UNII-M3Y0MO1SUK

• MDL： MFCD00152852
• Inchi： 1S/C12H6Cl4/c13-9-3-1-2-7(4-9)8-5-10(14)12(16)11(15)6-8/h1-6H
• InChI Key： SXFLURRQRFKBNN-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C=CC=C(C=1)Cl)Cl)Cl

Computed Properties

• Exact Mass: 289.92200
• Monoisotopic Mass: 289.922361
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 6.1

Experimental Properties

• Density: 1.4420 (rough estimate)
• Melting Point: 180°C
• Boiling Point: 374.95°C (rough estimate)
• Flash Point: 190.1°C
• Refractive Index: 1.6120 (rough estimate)
• PSA: 0.00000
• LogP: 5.96720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls
• Other Chemical Reagents

Additional information on 3,3',4,5-TETRACHLOROBIPHENYL

Comprehensive Overview of 3,3',4,5-Tetrachlorobiphenyl (CAS No. 70362-49-1): Properties, Applications, and Environmental Impact

3,3',4,5-Tetrachlorobiphenyl (CAS No. 70362-49-1) is a chlorinated organic compound belonging to the polychlorinated biphenyl (PCB) family. This compound, characterized by its four chlorine atoms attached to the biphenyl structure, has garnered significant attention due to its unique chemical properties and historical applications. In this article, we delve into the molecular characteristics, potential uses, and environmental implications of this compound, while addressing common queries and concerns raised by researchers and industry professionals.

The molecular formula of 3,3',4,5-Tetrachlorobiphenyl is C₁₂H₆Cl₄, with a molecular weight of 291.98 g/mol. Its structure consists of two benzene rings connected by a single bond, with chlorine atoms positioned at the 3, 3', 4, and 5 positions. This arrangement influences its physical and chemical properties, such as its solubility, stability, and reactivity. Researchers often study this compound to understand its behavior in various environments, particularly its persistence and potential interactions with other substances.

One of the most frequently searched questions about 3,3',4,5-Tetrachlorobiphenyl revolves around its applications. Historically, PCBs were widely used in electrical equipment, hydraulic systems, and as plasticizers due to their thermal stability and insulating properties. However, the production and use of PCBs have been phased out in many countries due to environmental and health concerns. Despite this, 3,3',4,5-Tetrachlorobiphenyl remains a subject of interest in scientific research, particularly in studies focusing on environmental remediation and the development of analytical methods for detecting trace amounts of PCBs in ecosystems.

Environmental persistence is another hot topic associated with 3,3',4,5-Tetrachlorobiphenyl. Like other PCBs, this compound is resistant to degradation, leading to its accumulation in soil, water, and living organisms. This has raised concerns about its potential impact on wildlife and human health. Recent studies have explored the biodegradation of PCBs using microbial communities, offering hope for mitigating their environmental presence. Additionally, advancements in chromatography and mass spectrometry have enabled more accurate detection and quantification of 3,3',4,5-Tetrachlorobiphenyl in complex matrices, addressing another common search query about analytical techniques.

The toxicity profile of 3,3',4,5-Tetrachlorobiphenyl is also a key area of investigation. While not all PCBs exhibit the same level of toxicity, the position and number of chlorine atoms play a critical role in their biological effects. Researchers are particularly interested in understanding the mechanisms by which this compound interacts with cellular processes, including its potential to disrupt endocrine functions. This aligns with growing public interest in endocrine-disrupting chemicals and their long-term health effects, making it a relevant subtopic in discussions about 3,3',4,5-Tetrachlorobiphenyl.

In the context of regulatory frameworks, 3,3',4,5-Tetrachlorobiphenyl is subject to stringent controls under international agreements such as the Stockholm Convention on Persistent Organic Pollutants. This has led to increased scrutiny of its presence in consumer products and industrial waste. Compliance with these regulations often requires advanced monitoring and reporting, which has spurred innovation in environmental testing technologies. For businesses and researchers, understanding these regulatory requirements is essential, as reflected in frequent searches for guidelines on handling and disposing of PCB-containing materials.

Looking ahead, the study of 3,3',4,5-Tetrachlorobiphenyl continues to evolve, driven by advancements in green chemistry and sustainable practices. Innovations such as photocatalytic degradation and the use of nanomaterials for PCB removal are gaining traction, offering promising solutions to historical environmental challenges. Furthermore, the integration of artificial intelligence in environmental monitoring has enabled more efficient prediction and management of PCB contamination, addressing another trending topic in the field.

In summary, 3,3',4,5-Tetrachlorobiphenyl (CAS No. 70362-49-1) represents a critical case study in the broader discussion of polychlorinated biphenyls. Its chemical properties, historical applications, and environmental impact make it a subject of ongoing research and public interest. By addressing common questions and aligning with current trends in science and technology, this article aims to provide a comprehensive and accessible resource for those seeking in-depth information about this compound.